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For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) regarding the synthesis and control of N-nitroso-deucravacitinib. Given the
significant challenges in the formation and synthesis of this specific nitrosamine, this guide
focuses on risk assessment, control strategies during deucravacitinib synthesis, and analytical
challenges.

Frequently Asked Questions (FAQs)

Q1: We are trying to synthesize N-nitroso-deucravacitinib as a reference standard for our
analytical method development but are facing significant difficulties. Is this expected?

Al: Yes, this is highly expected. The synthesis of N-nitroso-deucravacitinib is considered
chemically challenging and likely unfeasible. Attempts by multiple researchers and
manufacturers to synthesize this impurity have been reportedly unsuccessful. This difficulty is
attributed to the electronic and steric properties of the deucravacitinib molecule. The secondary
amine nitrogen is part of an aniline-like structure with electron-withdrawing groups, which
significantly reduces its nucleophilicity. Additionally, the molecule is sterically hindered around
the nitrogen atom, further impeding the nitrosation reaction.[1]
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Q2: If N-nitroso-deucravacitinib is so difficult to synthesize, do we still need to consider it as
a potential impurity in our deucravacitinib synthesis?

A2: Yes, a risk assessment for the potential formation of any nitrosamine drug substance-
related impurity (NDSRI), including N-nitroso-deucravacitinib, is a regulatory expectation.[2]
[3][4] The focus of your efforts should be on a thorough risk assessment of your deucravacitinib
manufacturing process to identify any potential sources of nitrosating agents and conditions
that might lead to the formation of nitrosamines.

Q3: How can we perform a risk assessment for N-nitroso-deucravacitinib formation without a
reference standard?

A3: Regulatory guidance from bodies like the FDA and EMA provides a framework for such
situations.[5] Your risk assessment should be theoretical and based on a deep understanding
of your manufacturing process. The assessment should thoroughly document the scientific
justification for the low probability of formation. If, after extensive and documented efforts, the
synthesis of the nitrosamine impurity is not successful, this can be used as evidence to support
the conclusion that there is no significant risk of its formation under normal manufacturing and
storage conditions.[5]

Q4: What are the key factors to consider in a risk assessment for N-nitroso-deucravacitinib
formation?

A4: A comprehensive risk assessment should evaluate all potential sources of nitrosating
agents and the conditions of the deucravacitinib synthesis process. Key factors include:

o Raw Materials and Reagents: Scrutinize all starting materials, reagents, solvents (fresh and
recovered), and catalysts for the presence of nitrites, nitrates, or other nitrosating agents.[6]

[7]

e Process Conditions: Evaluate reaction conditions such as pH, temperature, and the
presence of catalysts that could favor nitrosation. Acidic conditions, in particular, can
promote the formation of nitrous acid, a potent nitrosating agent.[2]

o Excipients: For the drug product, assess the nitrite levels in all excipients, as these can be a
source of nitrosating agents.[3]
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o Degradation: Consider the potential for degradation of deucravacitinib or other materials in
the formulation to generate secondary amines and nitrosating agents over the product's shelf
life.

Q5: What should we do if our risk assessment identifies a potential for nitrosamine formation,
but we cannot quantify N-nitroso-deucravacitinib due to the lack of a standard?

A5: In such a scenario, the focus shifts to a robust control strategy. This involves implementing
measures to prevent the formation of the nitrosamine in the first place. This can include:

e Sourcing low-nitrite raw materials and excipients.

o Optimizing the manufacturing process to avoid conditions conducive to nitrosation (e.g.,
controlling pH, temperature, and order of reagent addition).[6]

« Introducing scavenger agents (e.g., ascorbic acid) into the formulation to inhibit nitrosation.

Your documentation should thoroughly justify the control strategy and explain why direct
quantification of the specific nitrosamine is not feasible.

Troubleshooting Guide
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Issue

Potential Root Cause(s)

Recommended Actions

Failed attempts to synthesize
N-nitroso-deucravacitinib

reference standard.

1. Low nucleophilicity of the
secondary amine in
deucravacitinib due to
electronic effects of adjacent
aromatic systems. 2. Steric
hindrance around the
secondary amine preventing

attack by nitrosating agents.

1. Document all synthetic
attempts, including the various
nitrosating agents (e.g.,
sodium nitrite, t-butyl nitrite),
solvents, and reaction
conditions used. 2. This
documentation serves as
crucial evidence for a
justification of the low risk of
formation in your regulatory
filings.[5] 3. Shift focus from
synthesis to a thorough risk
assessment of the
deucravacitinib manufacturing

process.

Uncertainty in how to proceed
with risk assessment without a

reference standard.

Lack of a quantifiable impurity
to set acceptance criteria

against.

1. Follow regulatory guidance
for a theoretical risk
assessment.[2][4] 2.
Thoroughly evaluate your
process for sources of
nitrosating agents (see FAQSs).
3. Justify the low likelihood of
formation based on chemical
principles and the failed

synthesis attempts.

Identification of potential
nitrosating agents in the
deucravacitinib synthesis

process.

1. Nitrite impurities in starting
materials, reagents, or
excipients. 2. Use of recovered
solvents contaminated with
nitrosating agents. 3.
Degradation of materials
leading to the formation of

nitrosating agents.

1. Implement stringent supplier
qualification and testing for
nitrite levels in all incoming
materials. 2. Develop and
validate analytical methods for
the detection of nitrites in your
materials. 3. If possible,
replace high-nitrite materials
with low-nitrite alternatives. 4.

Dedicate solvents and
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equipment to specific
processes to avoid cross-

contamination.

1. If possible, modify the
process to avoid or minimize
the duration of acidic
conditions in the presence of

the secondary amine and

Process conditions that may The synthetic route for potential nitrosating agents. 2.
favor nitrosamine formation deucravacitinib may involve Consider the use of a non-
(e.g., acidic pH). steps with acidic conditions. amine base if a base is

required. 3. Evaluate the
impact of temperature on
potential nitrosamine formation
and optimize for lower

temperatures where feasible.

Data Presentation
Table 1: Nitrite Levels in Common Pharmaceutical
Excipients

This table provides a summary of typical nitrite levels found in common excipients, which
should be considered during the risk assessment of the final drug product. Data is compiled
from various sources and is for informational purposes. Manufacturers should test their specific
excipient lots.
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Range of Nitrite Levels

Excipient Mean Nitrite Level (ppm)
(ppm)
Microcrystalline Cellulose 0.70 0.04-24
Lactose 0.54 0.07-1.7
Crospovidone 8.3 Upto 14
Sodium Starch Glycolate Varies Can be a significant source
Povidone (PVP) Varies Can be a significant source

Source: Adapted from pharmaceutical industry databases and publications.

Table 2: Established Acceptable Intake (Al) Limits for
Various N-Nitrosamines

This table provides context on the range of acceptable intake limits for different nitrosamines as
established by regulatory agencies. A specific Al for N-nitroso-deucravacitinib has not been
established. In the absence of specific data, a read-across approach from a structurally similar
nitrosamine with available toxicological data may be considered, or a class-specific limit may
be applied as per regulatory guidance.

Nitrosamine Acceptable Intake (ng/day)
N-nitrosodimethylamine (NDMA) 96

N-nitrosodiethylamine (NDEA) 26.5
N-nitroso-N-methyl-4-aminobutanoic acid 9

(NMBA)

N-nitrosodiisopropylamine (NDIPA) 26.5

Source: FDA and EMA guidance documents.[8]

Experimental Protocols
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Protocol 1: Representative Risk Assessment for N-
nitroso-deucravacitinib Formation

This protocol outlines a general procedure for conducting a risk assessment.

Objective: To systematically evaluate the potential for the formation of N-nitroso-
deucravacitinib in the drug substance manufacturing process and during the shelf-life of the

drug product.
Methodology:

» Process Mapping: Create a detailed flowchart of the entire deucravacitinib synthesis
process, from starting materials to the final API.

e Precursor Identification:

o Identify all materials that contain a secondary or tertiary amine functional group. In this
case, deucravacitinib itself is the primary secondary amine of concern.

o Identify all materials that could be a source of nitrosating agents (e.g., nitrites, nitrates).
This includes raw materials, reagents, solvents, and catalysts.

o Risk Factor Analysis: For each step of the process, evaluate the following:

o Presence of Precursors: Is a vulnerable amine and a potential nitrosating agent present in
the same step?

o Reaction Conditions: Are the conditions (pH, temperature, pressure) conducive to
nitrosation?

o Material Attributes: What is the known or tested level of nitrite in each raw material and

excipient?

» Risk Scoring: Assign a risk score (e.g., low, medium, high) to each process step based on
the analysis in step 3.
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o Control Strategy Development: For any steps identified with a medium or high risk, propose
and justify a control strategy. This could include:

o Enhanced testing of raw materials.
o Process parameter optimization.
o Use of scavengers.

o Documentation: Compile a comprehensive risk assessment report that includes the process
map, precursor analysis, risk factor analysis, risk scoring, and the proposed control strategy.
Include a justification for the absence of N-nitroso-deucravacitinib formation based on
chemical principles and any failed synthesis attempts.

Visualizations
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Nitrosamine Risk Assessment Workflow

Step 1: Risk Identification

Start Risk Assessment

'

Map Manufacturing Process

'

Identify Secondary/Tertiary Amines Identify Potential Nitrosating Agents

IStep 2: Risk Analysi

i’

Evaluate Process Conditions (pH, Temp)

Risk of Co-presence?

Yes

Step 3: Risk Control|& Evaluation

No

Implement Controls (e.g., Testing, Process Changes)

' v

Confirmatory Testing (if feasible and necessary)

i

Final Risk Assessment Report

Click to download full resolution via product page

Caption: Workflow for Nitrosamine Risk Assessment.
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General Mechanism of Nitrosamine Formation

Nitrosating Agent Formation
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7
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(e.g., Deucravacitinib)

1 Nitrosating Agen
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Caption: General Mechanism of N-Nitrosamine Formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Support Center: N-nitroso-deucravacitinib
Synthesis and Control]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16082428/docs#technical-support-center-n-nitroso-
deucravacitinib-synthesis-and-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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